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Abstract

Rhodinyl acetate, identified by CAS number 141-11-7, is a monoterpene ester recognized for
its characteristic floral, rose-like aroma.[1][2] Primarily utilized as a fragrance and flavoring
agent in the cosmetics and food industries, its broader biological activities and potential
applications in research and drug development remain largely unexplored.[2][3] This technical
guide synthesizes the available physicochemical data for rhodinyl acetate. Notably, a
comprehensive search of scientific literature and patent databases did not yield specific,
detailed experimental protocols for its synthesis and analysis, nor did it reveal any significant
studies on its mechanism of action or involvement in cellular signaling pathways. To provide a
relevant framework, this document also presents general methodologies for the analysis of
fragrance compounds and summarizes the biological activities of the structurally related
compounds, citronellyl acetate and geranyl acetate, with the explicit caveat that these findings
are not directly transferable to rhodinyl acetate.

Physicochemical Properties of Rhodinyl Acetate

Rhodinyl acetate is a colorless to pale yellow liquid.[4] A summary of its key physicochemical
properties is presented in Table 1.

Table 1: Physicochemical Properties of Rhodinyl Acetate (CAS No. 141-11-7)
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Property Value Source(s)
Molecular Formula C12H2202 [5]
Molecular Weight 198.30 g/mol [3]
Appearance Colorless to pale yellow liquid [4]

Odor Floral, rose-like [1112]
Density ggféoximately 0.896 g/mL at 4]

Boiling Point Approximately 237°C [4]

Flash Point 86.8°C [5]
Refractive Index Approximately 1.4540 at 20°C [4]

N Soluble in alcohol and oils;
Solubility ) ] [6]
insoluble in water.

Rhodinol acetate, 3,7-
Synonyms dimethyloct-7-enyl acetate, [5]

alpha-Citronellyl acetate

Synthesis and Analysis: Methodological Gaps and
General Approaches

A thorough literature and patent search did not reveal detailed, reproducible experimental
protocols specifically for the synthesis of rhodinyl acetate. Patents for the synthesis of
"rhodium acetate," a distinct organometallic compound, were found but are not relevant.[7][8][9]

Similarly, while general methods for the analysis of fragrance compounds using techniques like
Gas Chromatography-Mass Spectrometry (GC-MS) are well-established, specific, validated
protocols for rhodinyl acetate are not readily available in the public domain.[10][11][12]

General Analytical Workflow

For a research setting, the analysis of a fragrance compound like rhodinyl acetate would
typically follow the workflow outlined in the diagram below. This generalized workflow is based
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on standard practices in the field of analytical chemistry for volatile and semi-volatile organic
compounds.

General Analytical Workflow for a Fragrance Compound
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A generalized workflow for the analysis of a fragrance compound.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Analysis

GC-MS is the most common technique for the analysis of volatile compounds like rhodinyl
acetate. A general protocol would involve:

o Sample Preparation: Diluting the rhodinyl acetate sample in a suitable solvent (e.g., ethanol
or hexane).

« Injection: Injecting a small volume of the diluted sample into the GC.
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e Separation: The sample is vaporized and carried by an inert gas through a capillary column.
The separation is based on the compound's boiling point and affinity for the stationary phase
of the column.

o Detection (MS): As the separated components elute from the column, they enter the mass
spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides
a molecular fingerprint that can be used for identification by comparison to a spectral library.
[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

For unambiguous structure confirmation, NMR spectroscopy would be employed.[13][14][15]
Both 1H and 3C NMR spectra would provide key information about the molecular structure of
rhodinyl acetate, allowing for the assignment of each proton and carbon atom.

Biological Activity and Signaling Pathways: A
Notable Lack of Data

Despite its use in consumer products, there is a significant dearth of publicly available scientific
research on the biological activities of rhodinyl acetate. Searches for in vitro and in vivo
studies, investigations into its mechanism of action, or its effects on cellular signaling pathways
did not yield any substantive results. One study in the context of anti-inflammatory compounds
listed rhodinyl acetate as "inactive," but no experimental data or protocols were provided to
support this claim.

Given this absence of direct evidence, we present a summary of the reported biological
activities of two structurally similar monoterpene acetates: citronellyl acetate and geranyl
acetate. It is crucial to emphasize that these findings are for related but distinct chemical
entities and should not be extrapolated to rhodinyl acetate without direct experimental
evidence.

Biological Activities of Structurally Related Compounds

Table 2: Reported Biological Activities of Citronellyl Acetate and Geranyl Acetate
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Reported Biological
Compound Lo Source(s)
Activities

Antinociceptive, Pro-apoptotic
in human hepatoma cells,
) Fungicidal, Larvicidal,
Citronellyl Acetate o [16][17]
Bactericidal,
Repelling/insecticidal effects,

Anti-inflammatory.

Induces apoptosis in colon
cancer cells, Antimicrobial

Geranyl Acetate (bacterial and fungal), Anti- [1][18][19][20]
inflammatory, Antioxidant,

Soothing effect on skin.

The reported activities of these related compounds suggest that monoterpene esters can
possess a range of biological effects. For instance, the anti-inflammatory and antimicrobial
properties are common themes in the study of essential oil components.[1] The pro-apoptotic
effects observed for both citronellyl and geranyl acetate in cancer cell lines are of particular
interest in the context of drug discovery.[16][18]

The diagram below illustrates a hypothetical signaling pathway that could be investigated for a
compound with pro-apoptotic activity, based on common mechanisms of action for such
compounds. This is a generalized diagram and has not been experimentally validated for
rhodinyl acetate, citronellyl acetate, or geranyl acetate.
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A generalized, hypothetical pathway for compound-induced apoptosis.

Safety and Toxicology

Rhodinyl acetate has been evaluated for safety in its use as a fragrance ingredient. A 12%
solution was found to cause no irritation or sensitization in human studies.[2][6] The European
Food Safety Authority (EFSA) has also reviewed its use as a flavoring agent.[2]

Conclusion and Future Directions

Rhodinyl acetate is a well-characterized fragrance and flavoring compound with established
physicochemical properties. However, for the research and drug development community, it
represents a significant knowledge gap. There is a clear need for foundational research to:

o Develop and publish detailed and reproducible protocols for the synthesis and analysis of
rhodinyl acetate.
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» Conduct comprehensive in vitro and in vivo studies to investigate its potential biological
activities, including but not limited to antimicrobial, anti-inflammatory, and anticancer effects.

e Elucidate any mechanisms of action and its effects on specific cellular signaling pathways.

Such research would be invaluable in determining whether rhodinyl acetate or its derivatives
hold any promise for therapeutic applications beyond their current use in the consumer goods
sector. Until such data becomes available, its potential in drug development remains
speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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